![molecular formula C20H29FN2O4 B4960654 1-cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate](/img/structure/B4960654.png)
1-cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate is a chemical compound that belongs to the class of piperazine derivatives. It is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1-cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate involves its binding to the 5-HT1A receptor, which is a G protein-coupled receptor. The activation of this receptor leads to the inhibition of the adenylate cyclase enzyme, which in turn leads to a decrease in the production of cyclic AMP. This results in a decrease in the activity of neurons that are involved in the regulation of mood, anxiety, and stress.
Biochemical and Physiological Effects:
1-Cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate has been shown to have a range of biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase slow-wave sleep and decrease REM sleep in rats. Additionally, it has been shown to have analgesic effects in models of acute and chronic pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate in lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one of the limitations of using this compound is its relatively low selectivity for the 5-HT1A receptor, which can lead to off-target effects.
Future Directions
There are several future directions for research involving 1-cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate. One area of research could be focused on developing more selective compounds that target the 5-HT1A receptor. Another area of research could be focused on investigating the potential therapeutic applications of this compound in the treatment of anxiety, depression, and pain. Additionally, further research could be conducted to investigate the role of the 5-HT1A receptor in the regulation of sleep and appetite.
Synthesis Methods
The synthesis of 1-cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate involves the reaction of 3-fluorobenzyl chloride with cycloheptylamine in the presence of a base. The resulting product is then reacted with oxalic acid to form the oxalate salt. The synthesis method has been optimized to yield a high purity product with a good yield.
Scientific Research Applications
1-Cycloheptyl-4-(3-fluorobenzyl)piperazine oxalate has been widely used in scientific research as a pharmacological tool to study the central nervous system. It has been shown to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has also been used in studies to investigate the role of the 5-HT1A receptor in the regulation of sleep, appetite, and pain.
properties
IUPAC Name |
1-cycloheptyl-4-[(3-fluorophenyl)methyl]piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27FN2.C2H2O4/c19-17-7-5-6-16(14-17)15-20-10-12-21(13-11-20)18-8-3-1-2-4-9-18;3-1(4)2(5)6/h5-7,14,18H,1-4,8-13,15H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCTPXZMINOZGQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2CCN(CC2)CC3=CC(=CC=C3)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cycloheptyl-4-[(3-fluorophenyl)methyl]piperazine;oxalic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.